oct-7-yn-1-amine hydrochloride
Overview
Description
Oct-7-yn-1-amine hydrochloride is a chemical compound with the molecular formula C8H15N . It is also known by other synonyms such as 7-Octyn-1-amine and 7-Octynylamine .
Synthesis Analysis
The synthesis of propargylamines, a class of compounds to which oct-7-yn-1-amine hydrochloride belongs, has been extensively studied. A green approach to synthesize such compounds is very relevant . One method involves the solvent-free synthesis of propargylamines via A3 and KA2 coupling reactions .Molecular Structure Analysis
The molecular structure of oct-7-yn-1-amine hydrochloride consists of 8 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom . The exact structure can be found in various chemical databases .Chemical Reactions Analysis
Amine hydrochloride salts, such as oct-7-yn-1-amine hydrochloride, have been typically used as amination reagents . In the conventional use of these salts, HCl is released as waste residue . A new utilization of amine hydrochloride as a bifunctional reagent has been demonstrated via the copper-catalyzed aminochlorination of maleimides .Physical And Chemical Properties Analysis
Oct-7-yn-1-amine hydrochloride has a molecular weight of 125.21 . More detailed physical and chemical properties such as boiling point and density can be found in various chemical databases .Mechanism of Action
While the exact mechanism of action for oct-7-yn-1-amine hydrochloride is not known, similar compounds like naftifine appear to interfere with sterol biosynthesis by inhibiting the enzyme squalene 2,3-epoxidase . This inhibition of enzyme activity results in decreased amounts of sterols, especially ergosterol, and a corresponding accumulation of squalene in the cells .
Safety and Hazards
Future Directions
The future directions for oct-7-yn-1-amine hydrochloride could involve further exploration of its potential biological activities. For instance, the 8-azabicyclo[3.2.1]octane scaffold, a similar structure, is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . Therefore, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for oct-7-yn-1-amine hydrochloride involves the conversion of 1-octyne to oct-7-yn-1-ol, followed by the conversion of oct-7-yn-1-ol to oct-7-yn-1-amine, and finally the formation of the hydrochloride salt.", "Starting Materials": [ "1-octyne", "Sodium borohydride (NaBH4)", "Hydrogen chloride (HCl)", "Ethanol (EtOH)", "Ammonia (NH3)" ], "Reaction": [ "1. Reduction of 1-octyne to oct-7-yn-1-ol using NaBH4 in EtOH", "2. Conversion of oct-7-yn-1-ol to oct-7-yn-1-amine using NH3", "3. Formation of oct-7-yn-1-amine hydrochloride by reacting oct-7-yn-1-amine with HCl" ] } | |
CAS RN |
2166164-92-5 |
Product Name |
oct-7-yn-1-amine hydrochloride |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.7 |
Purity |
95 |
Origin of Product |
United States |
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